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The Pyrrolidonyl Arylamidase (PYR) test is a rapid colorimetric biochemical assay used to

detect the activity of the enzyme L-pyrrolidonyl arylamidase (also known as PYRase).[1][2] This

test is a critical tool in clinical and research laboratories for the presumptive identification of

Streptococcus pyogenes (Group A Streptococcus) and Enterococcus species.[2][3] The PYR

test was first described in 1981 and has since become a reliable method for differentiating

various bacterial species.[1][4] For S. pyogenes, the PYR test is considered more specific and

sensitive than the traditional bacitracin sensitivity test.[1]

Biochemical Principle
The PYR test is based on the ability of certain bacteria to produce the enzyme L-pyrrolidonyl

arylamidase.[2] This enzyme hydrolyzes the substrate L-pyrrolidonyl-β-naphthylamide (PYR),

which is impregnated into a test disk or present in a broth medium.[3][4] The hydrolysis reaction

releases free β-naphthylamide.[2][4] A chromogenic developing reagent, N,N-

dimethylaminocinnamaldehyde, is then added.[4] This reagent reacts with the β-naphthylamide

to form a bright pink or cherry-red Schiff base, indicating a positive result.[3][4][5]

Performance Characteristics
The PYR test offers high sensitivity and specificity for the identification of Streptococcus

pyogenes, often replacing older methods like the bacitracin and salt tolerance tests.[1][6]

However, it is a presumptive test, and for complete identification, supplementary biochemical

tests are recommended.[2][3]
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Performance Metric Value Source

Sensitivity 95.42% - 99.08% [7][8][9]

Specificity 77.41% - 99.82% [7][8][9]

Positive Predictive Value

(PPV)
95.97% [7][8]

Negative Predictive Value

(NPV)
75% [7][8]

Experimental Workflow
The following diagram illustrates the general workflow for performing the PYR test using either

the rapid disk method or the broth-based assay.
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PYR Test Experimental Workflow
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Caption: Workflow for the PYR test via disk and broth methods.
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Experimental Protocols
The following are detailed protocols for performing the PYR test. It is crucial to use a pure

culture of the test organism grown on non-selective media like blood agar for 18-24 hours.[1][2]

Protocol 1: Rapid Disk/Card Method
This is the most common and rapid procedure.

A. Materials and Reagents

PYR test disks or cards impregnated with L-pyrrolidonyl-β-naphthylamide.[3]

PYR Reagent: N,N-dimethylaminocinnamaldehyde (typically 0.01-0.015%).[2][3]

Sterile deionized or distilled water.[2]

Sterile inoculating loops or wooden applicator sticks.[10]

Petri dish or microscope slide.

Test organism: 18-24 hour pure culture on a blood agar plate.[11]

Quality Control Strains:

Positive Control: Streptococcus pyogenes ATCC 19615 or Enterococcus faecalis ATCC

29212.[2][4]

Negative Control: Streptococcus agalactiae ATCC 10386 or Escherichia coli ATCC 25922.

[2][4]

B. Procedure

Place a PYR disk on a clean, dry surface, such as the inside of a sterile petri dish.[10]

Slightly moisten the disk with 10 µL of sterile distilled or deionized water. It is critical not to

oversaturate (flood) the disk, as this can lead to false-negative results.[2][10]

Using a sterile loop or stick, pick up 5-10 well-isolated colonies of the test strain.[2]
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Smear the inoculum heavily onto the moistened area of the PYR disk. A visible, heavy

inoculum is necessary to avoid false-negative results.[10]

Incubate the disk at room temperature for 1-2 minutes.[2] For slow-growing organisms, this

incubation may be extended up to 10 minutes.[12]

After incubation, add one drop of the PYR reagent to the inoculated area of the disk.[2]

Observe for a color change within 1 to 2 minutes of adding the reagent.[2][4]

C. Interpretation of Results

Positive: Development of a bright pink or cherry-red color within 1-2 minutes signifies the

presence of L-pyrrolidonyl arylamidase activity.[2][4] Streptococcus pyogenes is PYR

positive.[1]

Negative: No color change, or the development of a yellow, orange, or faint pink color,

indicates a negative result.[4][12] A blue or blue-green color may be produced by indole-

positive organisms but is considered a negative PYR test result.[2][12]

Protocol 2: Broth Method
This method requires a longer incubation period.

A. Materials and Reagents

PYR Broth (e.g., Todd Hewitt Broth base with PYR substrate).[5][6]

PYR Reagent: N,N-dimethylaminocinnamaldehyde.[2]

Sterile inoculating loops.

Test organism: 18-24 hour pure culture.[2]

Quality Control Strains (as listed in Protocol 1).

B. Procedure

Inoculate the PYR broth with 3-5 colonies from a pure 18-24 hour culture.[2][10]
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Incubate the tube aerobically at 35-37°C for 4 hours.[2][10]

After incubation, add 2-3 drops of the PYR reagent to the broth.[2][10]

Observe for the development of a red color within 1-2 minutes.[2]

C. Interpretation of Results

Positive: A bright pink or red color develops within 1-2 minutes.[4]

Negative: The broth remains its original color or turns yellow/orange.[13]

Quality Control
It is imperative to perform quality control for each new lot of PYR disks/broth and reagent.[10]

Positive Control:Streptococcus pyogenes (ATCC 19615) should yield a bright pink/red color.

[4]

Negative Control:Escherichia coli (ATCC 25922) should show no color change.[4]

Limitations of the PYR Test
The PYR test is a presumptive test and is not sufficient for the complete identification of

bacteria; other biochemical or serological tests are required for confirmation.[3][4]

A false-negative result can occur if the inoculum is too light or taken from selective media.[2]

[4]

Excess moisture on the test disk may lead to false-negative results.[2][4]

Results should be read within the specified timeframe (1-2 minutes after adding reagent) to

avoid misinterpretation.[4][12]

While highly specific for differentiating S. pyogenes from other beta-hemolytic streptococci,

some other species, such as Enterococcus spp., Citrobacter, Klebsiella, and Yersinia, are

also PYR-positive.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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